Cas no 105311-09-9 (1-methyl-3-propoxycyclohexene)

• Product name: 1-methyl-3-propoxycyclohexene
• CAS No: 105311-09-9
• MF: C₁₀H₁₈O
• MW: 154.24932
• CID: 1151897
• PubChem ID: 13720047

1-methyl-3-propoxycyclohexene Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-propoxycyclohexene
• 1-Methyl-3-propoxycyclohex-1-ene
• 105311-09-9
• DTXSID70547578

• Inchi： InChI=1S/C10H18O/c1-3-7-11-10-6-4-5-9(2)8-10/h8,10H,3-7H2,1-2H3
• InChI Key： RMQRJMNRYDCOIQ-UHFFFAOYSA-N
• SMILES： CCCOC1CCCC(=C1)C

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23